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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B8257862

An In-depth Technical Guide on
Dibritannilactone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibritannilactone B is a sesquiterpenoid natural product isolated from the plant Inula
britannica.[1][2] This class of compounds is known for a diverse range of biological activities.[1]
Currently, Dibritannilactone B is under investigation for its potential pharmacological
applications, particularly in the fields of inflammation and oncology.[1] This document provides
a summary of the currently available technical information on Dibritannilactone B.

Chemical and Physical Properties

The available data for Dibritannilactone B is summarized below. It is important to note that
this information is primarily sourced from chemical suppliers and detailed peer-reviewed
literature on its properties is scarce.
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Property Value Source
CAS Number 1829580-18-8 [2][3][4]
Molecular Formula C34H4609 [1112]14]
Molecular Weight 598.72 g/mol [2][4]
Physical Description Powder [4]
] >98% (as determined by
Purity [4]
HPLC)

Note on Inconsistencies: It is crucial to highlight that the CAS number 1829580-18-8 has also
been associated with a different chemical entity, (9Z,122)-N-Benzyloctadeca-9,12-dienamide,
by at least one chemical vendor, which has a different molecular formula and structure.[3][5]
Furthermore, an incorrect SMILES string (CC1=NON=C1S(=0)(=0)C2=CC=CC=C2) has been
listed by one supplier, which does not correspond to the molecular formula of
Dibritannilactone B.[1] Researchers should exercise caution and verify the identity of any
supplied material.

Chemical Structure

As a sesquiterpenoid lactone, Dibritannilactone B belongs to a large family of natural
products characterized by a 15-carbon skeleton, often with a lactone ring. The precise chemical
structure of Dibritannilactone B is not readily available in the public scientific literature beyond
the molecular formula. A Certificate of Analysis from one supplier indicates that the structure
has been confirmed by NMR, but the spectral data itself is not provided.[4]

Biological Activity and Potential Applications

Dibritannilactone B is reported to be a subject of research for its potential as a therapeutic
agent. The primary areas of investigation are its effects on inflammatory and apoptotic
pathways.[1]

4.1. Anti-inflammatory and Anti-cancer Potential
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Vendor information suggests that Dibritannilactone B modulates cellular signaling pathways
involved in inflammation and apoptosis.[1] This includes potential interactions with signaling
molecules and transcription factors that regulate gene expression related to cell cycle and
survival.[1] These properties make it a compound of interest for the development of new
treatments for inflammatory diseases and cancer.[1] However, at present, there is no publicly
available quantitative data, such as IC50 or EC50 values, to substantiate these claims.

4.2. Proposed Mechanism of Action (General)

The proposed general mechanism of action for Dibritannilactone B, based on available
descriptions, is depicted in the following signaling pathway diagram.

General Proposed Signaling Pathway of Dibritannilactone B
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Caption: General signaling pathway of Dibritannilactone B.

Experimental Protocols
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A critical gap in the currently available information for Dibritannilactone B is the absence of
detailed experimental protocols. The search of scientific literature and chemical databases did
not yield specific methods for the following:

« |solation: While it is known to be isolated from Inula britannica, the specific extraction and
purification procedures are not detailed.

o Total Synthesis: There are no published routes for the chemical synthesis of
Dibritannilactone B.

» Biological Assays: Protocols for the experiments that would quantify its biological activity
(e.g., anti-inflammatory or cytotoxic assays) are not available.

o Spectroscopic Analysis: While NMR is mentioned for structure confirmation, the detailed 1H-
NMR, 13C-NMR, IR, or mass spectrometry data and the conditions for their acquisition are
not publicly accessible.

Conclusion

Dibritannilactone B is an emerging natural product with purported biological activities that
warrant further investigation. However, the available information is currently limited to that
provided by chemical suppliers. For drug development professionals and researchers, it will be
imperative to await or conduct foundational research to elucidate its precise chemical structure,
confirm its biological activities through quantitative assays, and establish detailed protocols for
its isolation, synthesis, and analysis. The noted inconsistencies in the data associated with its
CAS number also necessitate careful verification of this compound's identity in any future
research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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